Angoroside C

Description

Angoroside C is a phenylpropanoid glycoside derived from the dried root of Scrophularia ningpoensis Hemsl., a plant used in traditional Chinese medicine . It is known for its potential anti-inflammatory properties . Research indicates that Angoroside C may help prevent ventricular remodeling, reduce pulmonary edema, and lower blood pressure . It also exhibits anti-platelet aggregation, hepatoprotective, and anti-nephritis effects .

Studies suggest Angoroside C can be metabolized into ferulic acid in rats, a phenolic acid with antioxidant and anti-inflammatory properties . This metabolite has shown protective effects against myocardial ischemia, which can induce ventricular remodeling . In vitro studies indicate that Angoroside C can inhibit the release of prostaglandin E2 and repair oxidized OH adducts, demonstrating its antioxidative activity . Angoroside C also shows some activity against cancer cells .

Other compounds with similar properties to Angoroside C include acteoside, which, like Angoroside C, can repair oxidized OH adducts . Gu Weiliang's research has also explored the beneficial effects of Angoroside C against ventricular remodeling, linking its mechanism of action to decreasing Ang II levels and attenuating the expression of endothelin 1 (ET-1) and transforming growth factor β1 (TGF-β1) . Angoroside C has been identified in Scrophularia nodosa and Buddleja davidii .

• CAS No.: 115909-22-3
• Product Name: Angoroside C
• Molecular Formula: C36H48O19
• Molecular Weight: 784.8 g/mol
• IUPAC Name: [(2R,3R,4R,5R,6R)-5-hydroxy-6-[2-(3-hydroxy-4-methoxyphenyl)ethoxy]-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2-[[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-3-yl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• Standard InChI: InChI=1S/C36H48O19/c1-16-26(41)28(43)30(45)36(52-16)55-33-31(46)35(49-11-10-18-5-8-22(47-2)20(38)12-18)53-24(15-51-34-29(44)27(42)21(39)14-50-34)32(33)54-25(40)9-6-17-4-7-19(37)23(13-17)48-3/h4-9,12-13,16,21,24,26-39,41-46H,10-11,14-15H2,1-3H3/b9-6+/t16-,21-,24+,26-,27-,28+,29+,30+,31+,32+,33+,34-,35+,36-/m0/s1
• Standard InChIKey: KLQXMRBGMLHBBQ-DQTDZZOCSA-N
• Canonical SMILES: CC1C(C(C(C(O1)OC2C(C(OC(C2OC(=O)C=CC3=CC(=C(C=C3)O)OC)COC4C(C(C(CO4)O)O)O)OCCC5=CC(=C(C=C5)OC)O)O)O)O)O
• Synonyms: angoroside C; isoangoroside C
• PubChem Compound: 23757181
• Last Modified: Aug 15 2023